Cas no 2361863-20-7 (N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361863-20-7
• MF: C₁₆H₁₉FN₂O₃
• MW: 306.332067728043
• CID: 5854549
• PubChem ID: 145904102
• Update Time: 2025-11-01

N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2361863-20-7
• N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide
• EN300-26583330
• Z3672058497
• N-(2-fluoro-5-methoxyphenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C16H19FN2O3/c1-3-15(20)19-8-6-11(7-9-19)16(21)18-14-10-12(22-2)4-5-13(14)17/h3-5,10-11H,1,6-9H2,2H3,(H,18,21)
• InChI Key： KYABKMCHQXOFEM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1NC(C1CCN(C(C=C)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 306.13797063g/mol
• Monoisotopic Mass: 306.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide

Professional Introduction to N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361863-20-7)

N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361863-20-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, represents a promising candidate for further exploration in drug discovery and development. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The chemical structure of N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide consists of a piperidine core linked to an acryloyl group, which is further substituted with a phenyl ring bearing both fluoro and methoxy functional groups. This particular arrangement of atoms and functional groups contributes to the compound's potential bioactivity, particularly in the context of modulating biological pathways associated with neurological disorders, inflammation, and cancer. The fluoro substituent, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, while the methoxy group can influence the compound's solubility and pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide has been identified as a potential lead compound due to its structural features that align with known pharmacophores responsible for therapeutic activity. Preliminary computational studies have suggested that this compound may interact with biological targets in a manner conducive to inhibiting key enzymes involved in pain signaling and neuroinflammation. These findings have prompted further investigation into its potential as a therapeutic agent.

The synthesis of N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to construct this compound with high precision and yield. The use of fluorinated aromatic compounds in medicinal chemistry is well-documented, with numerous examples demonstrating their utility in developing drugs with improved pharmacological profiles. The methoxy group on the phenyl ring further enhances the compound's potential bioactivity by influencing its electronic properties and interactions with biological targets.

Ongoing research into N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide includes both in vitro and in vivo studies aimed at elucidating its mechanism of action and evaluating its therapeutic potential. In vitro assays have shown promising results, indicating that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Additionally, preclinical studies have begun to explore its effects on animal models of neurological disorders, providing preliminary evidence of its potential as a treatment for conditions such as epilepsy and Alzheimer's disease.

The pharmacokinetic properties of N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide are also under investigation to ensure that it exhibits favorable absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. Studies have indicated that the presence of both fluoro and methoxy substituents may contribute to improved oral bioavailability and prolonged half-life, making it a potentially viable candidate for clinical development. Furthermore, the compound's solubility characteristics are being optimized through structural modifications to enhance its formulation properties.

In conclusion, N-(2-Fluoro-5-methoxyphenyl)-1-prop-2-enoylpiperidine-4-carboxamide(CAS No. 2361863-20-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising preclinical data make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new insights into its bioactivity and pharmacokinetic properties, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.